N-(5-Amino-2-methylphenyl)-4-(hexyloxy)benzamide
Overview
Description
“N-(5-Amino-2-methylphenyl)-4-(hexyloxy)benzamide” is a chemical compound with the molecular formula C20H26N2O2 and a molecular weight of 326.43 . It is used in proteomics research .
Physical And Chemical Properties Analysis
The physical and chemical properties such as melting point, boiling point, and density of “N-(5-Amino-2-methylphenyl)-4-(hexyloxy)benzamide” are not specified in the sources I found .Scientific Research Applications
Overview of Similar Compounds in Scientific Research
Metoclopramide: Pharmacological Properties and Clinical Use
Metoclopramide is an example of a compound extensively studied for its pharmacological properties, including effects on gastrointestinal motility and as an antiemetic. Although not directly related to "N-(5-Amino-2-methylphenyl)-4-(hexyloxy)benzamide," the study of metoclopramide highlights how compounds can be investigated for various clinical applications (Pinder et al., 2012).
Advanced Oxidation Processes for Compound Degradation
The degradation of compounds like acetaminophen using advanced oxidation processes (AOPs) is another area of interest. This research provides insights into how compounds can be broken down and their effects on the environment, which could be relevant when considering the degradation or transformation of specific chemicals in scientific studies (Qutob et al., 2022).
Benzene-1,3,5-tricarboxamide in Supramolecular Chemistry
The use of benzene-1,3,5-tricarboxamide illustrates the application of chemical compounds in nanotechnology and polymer processing. This example underscores the potential for specific compounds to contribute to material science and engineering through their unique properties and interactions (Cantekin et al., 2012).
properties
IUPAC Name |
N-(5-amino-2-methylphenyl)-4-hexoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2/c1-3-4-5-6-13-24-18-11-8-16(9-12-18)20(23)22-19-14-17(21)10-7-15(19)2/h7-12,14H,3-6,13,21H2,1-2H3,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQLHDDLQOWKDPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-methylphenyl)-4-(hexyloxy)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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